Cas no 247075-84-9 (1-Indolizinecarboxylic acid, 3-(4-methylphenyl)-, ethyl ester)

• Product Name: 1-Indolizinecarboxylic acid, 3-(4-methylphenyl)-, ethyl ester
• CAS No: 247075-84-9
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 3919725
• PubChem ID: 4312462
• Update Time: 2025-11-03

1-Indolizinecarboxylic acid, 3-(4-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Indolizinecarboxylic acid, 3-(4-methylphenyl)-, ethyl ester
• Ethyl 3-(4-methylphenyl)indolizine-1-carboxylate
• 247075-84-9
• Ethyl 3-(p-tolyl)indolizine-1-carboxylate
• starbld0047762

• Inchi： 1S/C18H17NO2/c1-3-21-18(20)15-12-17(14-9-7-13(2)8-10-14)19-11-5-4-6-16(15)19/h4-12H,3H2,1-2H3
• InChI Key： KCYKSYBQQDODTR-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=C2N(C=CC=C2)C(C2=CC=C(C)C=C2)=C1

Computed Properties

• Exact Mass: 279.125928785Da
• Monoisotopic Mass: 279.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-Indolizinecarboxylic acid, 3-(4-methylphenyl)-, ethyl ester

1-Indolizinecarboxylic Acid, 3-(4-Methylphenyl)-, Ethyl Ester: A Comprehensive Overview

The compound 1-Indolizinecarboxylic acid, 3-(4-methylphenyl)-, ethyl ester (CAS No. 247075-84-9) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of indolizine derivatives, which have been extensively studied due to their unique structural properties and diverse applications. The molecule's structure consists of an indolizine ring system substituted with a carboxylic acid group at position 1 and a 4-methylphenyl group at position 3. The ethyl ester functionality further enhances its chemical versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only improve yield but also reduce reaction times, making the compound more accessible for research and industrial applications. The synthesis of 1-Indolizinecarboxylic acid, 3-(4-methylphenyl)-, ethyl ester typically involves multi-step processes, including nucleophilic substitution, condensation reactions, and esterification.

The structural uniqueness of this compound renders it highly promising in the field of drug discovery. Indolizine derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, recent studies have demonstrated that 1-Indolizinecarboxylic acid, 3-(4-methylphenyl)-, ethyl ester exhibits potent inhibitory activity against certain kinases involved in cancer progression. This suggests its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the design of novel materials for electronic applications. Researchers have explored its use in creating organic-inorganic hybrid materials with tailored electronic properties.

The stability and reactivity of 1-Indolizinecarboxylic acid, 3-(4-methylphenyl)-, ethyl ester are influenced by its substituents. The presence of the 4-methylphenyl group introduces steric effects that can modulate the molecule's reactivity towards electrophilic substitution reactions. Furthermore, the ethyl ester group enhances solubility in organic solvents, facilitating its use in various chemical transformations.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes hydrolytic cleavage under specific pH conditions. This information is vital for developing sustainable practices in chemical manufacturing.

In conclusion, 1-Indolizinecarboxylic acid, 3-(4-methylphenyl)-, ethyl ester (CAS No. 247075-84-9) stands as a remarkable example of how structural diversity can lead to multifaceted applications across scientific disciplines. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be a focal point in contemporary chemical research.